Cas no 32741-11-0 (tert-butylpyrazine)

• Product Name: tert-butylpyrazine
• CAS No: 32741-11-0
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD00069193
• CID: 88978
• PubChem ID: 87560937
• Update Time: 2026-05-14

tert-butylpyrazine Chemical and Physical Properties

Names and Identifiers

• tert-butylpyrazine
• 2-tert-Butylpyrazine
• 2-t-butylpyrazine
• t-Butylpyrazine

• MDL： MFCD00069193
• Inchi： InChI=1S/C8H12N2/c1-8(2,3)7-6-9-4-5-10-7/h4-6H,1-3H3
• InChI Key： YNQZVOWNJKASKQ-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CN=CC=N1

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.100048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.955
• Boiling Point: 179.9°Cat760mmHg
• Flash Point: 66.6°C
• Refractive Index: 1.4870-1.4910
• PSA: 25.78000
• LogP: 1.77410
• Solubility: Not determined

tert-butylpyrazine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on tert-butylpyrazine

tert-Butylpyrazine (CAS No. 32741-11-0): A Comprehensive Overview

Tert-butylpyrazine (CAS No. 32741-11-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structure and properties, has found applications in various scientific and industrial contexts. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, biological activities, and potential applications of tert-butylpyrazine.

Chemical Structure and Physical Properties

Tert-butylpyrazine is a member of the pyrazine family, a class of heterocyclic compounds with a six-membered ring containing two nitrogen atoms. The molecular formula of tert-butylpyrazine is C₈H₁₂N₂, and its molecular weight is approximately 136.19 g/mol. The compound features a tert-butyl group attached to the pyrazine ring, which significantly influences its chemical and physical properties.

The physical properties of tert-butylpyrazine include a boiling point of around 155°C at standard atmospheric pressure and a melting point of approximately -30°C. It is generally a colorless liquid with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

Synthesis Methods

The synthesis of tert-butylpyrazine can be achieved through various routes, each with its own advantages and limitations. One common method involves the condensation of tert-butylamine with an appropriate nitrile or amide followed by cyclization to form the pyrazine ring. For example, the reaction between tert-butylamine and malononitrile in the presence of an acid catalyst can yield tert-butylpyrazine.

An alternative synthetic route involves the reaction of tert-butylhydrazine with an aldehyde or ketone to form an intermediate hydrazone, which is then cyclized to produce the desired pyrazine derivative. This method offers flexibility in terms of substituents on the pyrazine ring and can be tailored to synthesize a wide range of derivatives.

Biological Activities and Applications

Tert-butylpyrazine has been the subject of extensive research due to its potential biological activities. Studies have shown that compounds within the pyrazine family exhibit a range of pharmacological effects, including antimicrobial, antifungal, and anti-inflammatory properties. The tert-butyl substituent on the pyrazine ring can enhance these activities by modulating the compound's lipophilicity and bioavailability.

In recent years, there has been growing interest in the use of pyrazine derivatives as lead compounds for drug discovery. For instance, research published in the Journal of Medicinal Chemistry highlighted the potential of certain pyrazine derivatives as potent inhibitors of specific enzymes involved in disease pathways. These findings suggest that tert-butylpyrazine and its analogs could serve as valuable starting points for the development of novel therapeutic agents.

Beyond pharmaceutical applications, tert-butylpyrazine has also found use in flavor and fragrance industries due to its distinctive aroma profile. The compound's ability to impart unique sensory characteristics makes it a valuable additive in food and cosmetic products.

Analytical Techniques and Characterization

The accurate characterization of tert-butylpyrazine is crucial for both research and industrial applications. Various analytical techniques are employed to determine the purity and identity of this compound. Gas chromatography (GC) coupled with mass spectrometry (MS) is a powerful tool for identifying and quantifying trace amounts of tert-butylpyrazine. High-performance liquid chromatography (HPLC) is another widely used method for separating and analyzing complex mixtures containing this compound.

Infrared (IR) spectroscopy provides valuable information about the functional groups present in tert-butylpyrazine. The characteristic absorption bands for C-H stretching (around 2900 cm^-1) and N-H stretching (around 3300 cm^-1) can be used to confirm the presence of these groups. Nuclear magnetic resonance (NMR) spectroscopy is also essential for elucidating the detailed structure of this compound, with proton NMR (¹H NMR) providing insights into hydrogen environments and carbon NMR (¹³C NMR) offering information about carbon atoms.

Safety Considerations and Environmental Impact

Safety is a paramount concern when handling any chemical compound. While specific safety data sheets (SDS) should always be consulted for detailed information, it is generally advisable to handle tert-butylpyrazine with appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Ventilation should be adequate to prevent inhalation exposure.

The environmental impact of chemical compounds is another important consideration. Research into the biodegradability and ecotoxicity of pyrazines like tert-butylpyrazine strong >is ongoing to ensure their safe use in various applications. Efforts are being made to develop more sustainable synthesis methods that minimize waste generation and reduce environmental footprint.

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